4-(4-bromophenyl)-1-(3-phenyl-2-propen-1-yl)-4-piperidinol

• IUPAC Name: 4-(4-bromophenyl)-1-[(E)-3-phenylprop-2-enyl]piperidin-4-ol
• InChI: InChI=1S/C20H22BrNO/c21-19-10-8-18(9-11-19)20(23)12-15-22(16-13-20)14-4-7-17-5-2-1-3-6-17/h1-11,23H,12-16H2/b7-4+
• InChI Key: YVDHTTVTBFBFKQ-QPJJXVBHSA-N
• Canonical SMILES: C1CN(CCC1(C2=CC=C(C=C2)Br)O)CC=CC3=CC=CC=C3
• Isomeric SMILES: C1CN(CCC1(C2=CC=C(C=C2)Br)O)C/C=C/C3=CC=CC=C3
• Molecular Formula: C20H22BrNO
• Molecular Weight: 372.3 g/mol

Description

4-(4-bromophenyl)-1-(3-phenyl-2-propen-1-yl)-4-piperidinol, also known as BPP, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. BPP is a piperidinol derivative that has been synthesized through various methods, and its mechanism of action has been investigated in different studies.

Scientific Research Applications

4-(4-bromophenyl)-1-(3-phenyl-2-propen-1-yl)-4-piperidinol has been investigated for its potential therapeutic applications, including its anti-inflammatory, analgesic, and anticonvulsant properties. Studies have shown that 4-(4-bromophenyl)-1-(3-phenyl-2-propen-1-yl)-4-piperidinol can reduce inflammation in animal models of arthritis and colitis. 4-(4-bromophenyl)-1-(3-phenyl-2-propen-1-yl)-4-piperidinol has also been shown to have analgesic effects in animal models of pain. Additionally, 4-(4-bromophenyl)-1-(3-phenyl-2-propen-1-yl)-4-piperidinol has been shown to have anticonvulsant effects in animal models of epilepsy.

Mechanism of Action

The mechanism of action of 4-(4-bromophenyl)-1-(3-phenyl-2-propen-1-yl)-4-piperidinol is not fully understood, but it is thought to involve the modulation of the immune response and the inhibition of certain enzymes. 4-(4-bromophenyl)-1-(3-phenyl-2-propen-1-yl)-4-piperidinol has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory prostaglandins. 4-(4-bromophenyl)-1-(3-phenyl-2-propen-1-yl)-4-piperidinol has also been shown to modulate the activity of certain immune cells, such as macrophages and T cells.
Biochemical and Physiological Effects
4-(4-bromophenyl)-1-(3-phenyl-2-propen-1-yl)-4-piperidinol has been shown to have various biochemical and physiological effects, including the reduction of inflammation, pain, and seizures. 4-(4-bromophenyl)-1-(3-phenyl-2-propen-1-yl)-4-piperidinol has also been shown to modulate the activity of certain neurotransmitters, such as dopamine and serotonin. Additionally, 4-(4-bromophenyl)-1-(3-phenyl-2-propen-1-yl)-4-piperidinol has been shown to have antioxidant properties, which may contribute to its therapeutic effects.

Advantages and Limitations for Lab Experiments

4-(4-bromophenyl)-1-(3-phenyl-2-propen-1-yl)-4-piperidinol has several advantages for lab experiments, including its low toxicity and high solubility in water. However, 4-(4-bromophenyl)-1-(3-phenyl-2-propen-1-yl)-4-piperidinol has some limitations, including its limited stability in solution and its relatively low potency compared to other compounds.

Future Directions

There are several future directions for research on 4-(4-bromophenyl)-1-(3-phenyl-2-propen-1-yl)-4-piperidinol, including the investigation of its potential therapeutic applications in other disease models, such as cancer and neurodegenerative diseases. Additionally, the optimization of 4-(4-bromophenyl)-1-(3-phenyl-2-propen-1-yl)-4-piperidinol synthesis methods and the development of more potent analogs may improve its therapeutic potential. Further studies on the mechanism of action of 4-(4-bromophenyl)-1-(3-phenyl-2-propen-1-yl)-4-piperidinol may also provide insights into its therapeutic effects.